1,5-Dimethyl-1,3,5-triazepane-2,4-dione

• CAS No.: 36107-45-6
• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 1,5-dimethyl-1,3,5-triazepane-2,4-dione
• InChI: InChI=1S/C6H11N3O2/c1-8-3-4-9(2)6(11)7-5(8)10/h3-4H2,1-2H3,(H,7,10,11)
• InChI Key: YKWAZKCDBNEBDG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(=O)NC1=O)C

Description

1,5-Dimethyl-1,3,5-triazepane-2,4-dione is a heterocyclic compound featuring a seven-membered triazepane ring with two methyl groups at positions 1 and 5 and two ketone (dione) groups at positions 2 and 3. This suggests that 1,5-dimethyl-1,3,5-triazepane-2,4-dione may exhibit similar conformational flexibility and intermolecular interactions, which are critical for its solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,5-Dimethyl-1,3,5-triazepane-2,4-dione can be synthesized through various methods. One common approach involves the cyclization of ethylenebisisothiocyanate with ammonia solution, followed by cyclization with ethanol . Another method includes the use of nucleophilic or electrophilic substitution reactions with reagents such as o-phenylenediamine, 2-aminobenzamide, and isothiocyanates .

Industrial Production Methods

Industrial production of 1,5-Dimethyl-1,3,5-triazepane-2,4-dione typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific industrial methods may vary depending on the desired application and production scale.

Chemical Reactions Analysis

Types of Reactions

1,5-Dimethyl-1,3,5-triazepane-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: Nucleophilic and electrophilic substitution reactions are common, involving reagents such as benzoyl chloride and triethylamine.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Benzoyl chloride in the presence of triethylamine in refluxing chloroform.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1,5-dimethyl-1,3,5-triazepane-2,4-dione with related heterocyclic compounds based on structural motifs, functional groups, and biological activities.

Pyrrolo[1,2-a]pyrazine-dione Derivatives

Compounds such as (3R,8aS)-3-methyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine-1,4-dione (Compound 4 in ) share the dione functionality but differ in ring size and substitution patterns. These pyrrolopyrazine derivatives feature fused five- and six-membered rings, whereas 1,5-dimethyl-1,3,5-triazepane-2,4-dione has a single seven-membered ring. However, fused-ring systems like pyrrolopyrazines often exhibit greater rigidity, which can influence their metabolic stability .

Benzodiazepine-diones

1,5-Dimethyl-1,5-benzodiazepine-2,4-dione () contains a benzene ring fused to a diazepine ring, contrasting with the non-aromatic triazepane backbone of the target compound. The benzodiazepine analog adopts a boat conformation stabilized by O–H⋯O and O–H⋯N hydrogen bonds, which may enhance its crystallinity compared to the triazepane derivative.

DHT (Dihydrotriazepane) Derivatives

highlights dihydrotriazepane (DHT) esters with modified solubility and antiviral activity. For instance, compound 2 in this study exhibited 90% inhibition of TMV (tobacco mosaic virus), outperforming unmodified DHT. While 1,5-dimethyl-1,3,5-triazepane-2,4-dione lacks ester groups, its methyl substituents may similarly balance lipophilicity and solubility.

Agrochemical Dione Derivatives

Compounds like methazole (3,5-dione) and imazapyr () utilize dione moieties for herbicidal activity, targeting enzymes such as acetolactate synthase. While 1,5-dimethyl-1,3,5-triazepane-2,4-dione shares the dione functionality, its nitrogen-rich structure may confer distinct modes of action. For example, triazepane rings could interact with microbial or plant enzymes through nucleophilic attack at nitrogen centers, differing from the radical scavenging or metal-chelating roles observed in antioxidants like deferoxamine () .